6-bromo-3-(3-bromobenzyl)-1,2,3-benzotriazin-4(3H)-one
Overview
Description
6-bromo-3-(3-bromobenzyl)-1,2,3-benzotriazin-4(3H)-one: is a heterocyclic compound with an intriguing structure. It belongs to the class of benzotriazinones, which have diverse applications in both research and industry. This compound combines bromine substitution with a benzyl group, resulting in unique properties.
Preparation Methods
Synthetic Routes::
Bromination of Benzotriazinone:
Bromination of Benzyl Group:
Coupling Reaction:
- Industrial-scale synthesis typically involves optimized conditions for yield and purity.
- Precise reaction parameters, such as temperature, solvent, and catalysts, are crucial for large-scale production.
Chemical Reactions Analysis
Common Reagents:
Major Products:
Scientific Research Applications
Medicinal Chemistry:
Materials Science:
Biological Studies:
Mechanism of Action
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C14H9Br2N3O |
|---|---|
Molecular Weight |
395.05 g/mol |
IUPAC Name |
6-bromo-3-[(3-bromophenyl)methyl]-1,2,3-benzotriazin-4-one |
InChI |
InChI=1S/C14H9Br2N3O/c15-10-3-1-2-9(6-10)8-19-14(20)12-7-11(16)4-5-13(12)17-18-19/h1-7H,8H2 |
InChI Key |
UPKLFTAAXRUMPK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CN2C(=O)C3=C(C=CC(=C3)Br)N=N2 |
Origin of Product |
United States |
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